6-Hydroxypicolinic acid

Description

6-Hydroxypicolinic acid is an aromatic carboxylic acid and a member of the pyridine family . Also known as 6-Hydroxypyridine-2-carboxylic acid, it is a derivative of picolinic acid and has been reported to exhibit enol-keto tautomerism . It appears as light yellow crystals or a yellow to brown powder . 6-Hydroxypicolinic acid is soluble in water, alcohols, and ether solvents . It is a weak acid that can react with alkali . The melting point of 6-Hydroxypicolinic acid is 270 °C (dec.) . This compound can be synthesized by reacting 2-Bromo-6-hydroxypyridine with carbon dioxide .

This chemical is used in the preparation of ruthenium(II) complexes . It may cause skin and serious eye irritation . Companies reporting to the ECHA (European Chemicals Agency) also classify it as a skin sensitizer and a substance that may cause respiratory irritation .

A similar compound is 3-Fluoro-6-hydroxypicolinic acid . Like 6-Hydroxypicolinic acid, this chemical is classified as a skin and eye irritant, and may cause respiratory irritation .

• CAS No.: 19621-92-2
• Product Name: 6-Hydroxypicolinic acid
• Molecular Formula: C6H5NO3
• Molecular Weight: 139.11 g/mol
• IUPAC Name: 6-oxo-1H-pyridine-2-carboxylic acid
• Standard InChI: InChI=1S/C6H5NO3/c8-5-3-1-2-4(7-5)6(9)10/h1-3H,(H,7,8)(H,9,10)
• Standard InChIKey: VRCWSYYXUCKEED-UHFFFAOYSA-N
• SMILES: C1=CC(=O)NC(=C1)C(=O)O
• Canonical SMILES: C1=CC(=O)NC(=C1)C(=O)O
• Synonyms: 6-hydroxypicolinic acid
• PubChem Compound: 242721
• Last Modified: Sep 13 2023